Cas no 2229079-40-5 (4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine)

• Product Name: 4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine
• CAS No: 2229079-40-5
• MF: C₁₇H₂₃N₃
• MW: 269.384623765945
• CID: 5910032
• PubChem ID: 165667672
• Update Time: 2025-10-31

4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine
• EN300-1864411
• 4-[1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethyl]piperidine
• 2229079-40-5

• Inchi： 1S/C17H23N3/c1-13(14-8-10-18-11-9-14)17-12-16(19-20(17)2)15-6-4-3-5-7-15/h3-7,12-14,18H,8-11H2,1-2H3
• InChI Key： RDNVCLNFVUCCLY-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1=CC(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 269.189197746g/mol
• Monoisotopic Mass: 269.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine

Research Brief on 4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine (CAS: 2229079-40-5): Recent Advances and Applications

The compound 4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine (CAS: 2229079-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential use in drug development. The compound's unique structural features, including the pyrazole and piperidine moieties, make it a promising candidate for targeting various biological pathways.

Recent studies have highlighted the role of 4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for specific receptor subtypes, suggesting its potential as a lead compound for developing novel psychotropic medications. The study utilized advanced computational modeling and in vitro assays to validate its binding properties and selectivity.

In addition to its neurological applications, research has also explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (NCI) revealed that 4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine exhibits inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. The study attributed these effects to the compound's ability to interfere with cell cycle progression and induce apoptosis, as evidenced by flow cytometry and Western blot analyses.

The synthesis of 4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine has also been a topic of recent investigation. A 2024 paper in Organic Letters detailed an optimized synthetic route that improves yield and scalability while minimizing byproducts. This advancement is critical for facilitating further pharmacological studies and potential large-scale production. The paper emphasized the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance the sustainability of the synthesis process.

Despite these promising findings, challenges remain in the development of 4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 4-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethylpiperidine (CAS: 2229079-40-5) represents a versatile scaffold with significant potential in multiple therapeutic areas. Continued research into its mechanism of action, synthetic optimization, and formulation strategies will be essential for translating these findings into clinical applications. The compound's unique pharmacological profile positions it as a promising candidate for future drug development efforts in neurology and oncology.